Cas no 398452-96-5 (1H-Benzimidazole-5-carboxylicacid, 7-methyl-)
398452-96-5 structure
Product Name:1H-Benzimidazole-5-carboxylicacid, 7-methyl-
CAS No:398452-96-5
MF:C9H8N2O2
MW:176.172021865845
CID:299898
PubChem ID:45077896
Update Time:2025-04-19
1H-Benzimidazole-5-carboxylicacid, 7-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole-5-carboxylicacid, 7-methyl-
- 1H-Benzimidazole-5-carboxylicacid,7-methyl-(9CI)
- 7-methyl-3H-benzimidazole-5-carboxylic acid
- DTXSID20663414
- 7-METHYL-1H-1,3-BENZODIAZOLE-5-CARBOXYLIC ACID
- EN300-6734317
- Z3244890318
- SCHEMBL1144576
- SY267521
- 1H-Benzimidazole-5-carboxylic acid, 7-methyl-
- MFCD18807930
- 398452-96-5
- 4-methyl-1h-benzimidazole-6-carboxylic acid
- 4-Methyl-1H-benzo[d]imidazole-6-carboxylic acid
- 7-METHYL-3H-1,3-BENZODIAZOLE-5-CARBOXYLIC ACID
-
- Inchi: 1S/C9H8N2O2/c1-5-2-6(9(12)13)3-7-8(5)11-4-10-7/h2-4H,1H3,(H,10,11)(H,12,13)
- InChI Key: RZYFGKCQFAWNIE-UHFFFAOYSA-N
- SMILES: OC(C1C=C(C)C2=C(C=1)NC=N2)=O
Computed Properties
- Exact Mass: 176.05864
- Monoisotopic Mass: 176.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66A^2
- XLogP3: 1.4
Experimental Properties
- PSA: 65.98
1H-Benzimidazole-5-carboxylicacid, 7-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6734317-0.05g |
7-methyl-1H-1,3-benzodiazole-5-carboxylic acid |
398452-96-5 | 95.0% | 0.05g |
$218.0 | 2025-03-13 | |
| Enamine | EN300-6734317-0.1g |
7-methyl-1H-1,3-benzodiazole-5-carboxylic acid |
398452-96-5 | 95.0% | 0.1g |
$326.0 | 2025-03-13 | |
| Enamine | EN300-6734317-0.25g |
7-methyl-1H-1,3-benzodiazole-5-carboxylic acid |
398452-96-5 | 95.0% | 0.25g |
$466.0 | 2025-03-13 | |
| Enamine | EN300-6734317-0.5g |
7-methyl-1H-1,3-benzodiazole-5-carboxylic acid |
398452-96-5 | 95.0% | 0.5g |
$735.0 | 2025-03-13 | |
| Enamine | EN300-6734317-1.0g |
7-methyl-1H-1,3-benzodiazole-5-carboxylic acid |
398452-96-5 | 95.0% | 1.0g |
$943.0 | 2025-03-13 | |
| Enamine | EN300-6734317-2.5g |
7-methyl-1H-1,3-benzodiazole-5-carboxylic acid |
398452-96-5 | 95.0% | 2.5g |
$1848.0 | 2025-03-13 | |
| Enamine | EN300-6734317-5.0g |
7-methyl-1H-1,3-benzodiazole-5-carboxylic acid |
398452-96-5 | 95.0% | 5.0g |
$2732.0 | 2025-03-13 | |
| Enamine | EN300-6734317-10.0g |
7-methyl-1H-1,3-benzodiazole-5-carboxylic acid |
398452-96-5 | 95.0% | 10.0g |
$4052.0 | 2025-03-13 | |
| 1PlusChem | 1P00CWZ8-50mg |
1H-Benzimidazole-5-carboxylicacid,7-methyl-(9CI) |
398452-96-5 | 95% | 50mg |
$322.00 | 2024-05-03 | |
| 1PlusChem | 1P00CWZ8-100mg |
1H-Benzimidazole-5-carboxylicacid,7-methyl-(9CI) |
398452-96-5 | 95% | 100mg |
$465.00 | 2024-05-03 |
1H-Benzimidazole-5-carboxylicacid, 7-methyl- Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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